Cas no 123-94-4 (Monostearin)

• Product name: Monostearin
• CAS No: 123-94-4
• MF: C₂₁H₄₂O₄
• MW: 358.56
• MDL: MFCD00036186
• CID: 36106
• PubChem ID: 24896595

Monostearin Chemical and Physical Properties

Names and Identifiers

• 1-glycerol stearate
• 1,2,3-PROPANETRIOL 1-OCTADECANOATE
• 1-MONOOCTADECANOYL-RAC-GLYCEROL
• 1-MONOSTEARIN
• 1-MONOSTEAROYL-RAC-GLYCEROL
• 1-STEAROYL-RAC-GLYCEROL
• DL-ALPHA-STEARIN
• EMALEX GMS-10SE
• EMALEX GMS-15SE
• EMALEX GMS-195
• EMALEX GMS-20SE
• EMALEX GMS-25SE
• EMALEX GMS-45RT
• EMALEX GMS-50
• EMALEX GMS-55FD
• EMALEX GMS-A
• EMALEX GMS-ASE
• EMALEX GMS-B
• ETHYLENE GLYCOL MONOSTEARATE
• GLYCEROL ALPHA-MONOSTEARATE
• GLYCEROL-A-MONOSTEARATE
• GMS
• 1-Stearoyl-rac-glyce
• Glycerol monostearate
• GLYCERYL MONOSTEARATE
• Monostearin
• 1,2,3-Propanetriol 1-octadecanoyl ester
• 1-Glyceryl stearate
• 1-Monostearoylglycerol
• Aldo 33
• Aldo 75
• Aldo MSD
• Aldo MSLG
• Arlacel 165
• Emerest 2407
• Glycerin 1-monostearate
• Glycerin 1-stearate
• Glycerol 1-monostearate
• Glycerol 1-stearate
• Glycerol α-monostearate
• Glycerol α-sterate
• Glyceryl 1-monostearate
• Sandin EU
• Stearic acid 1-monoglyceride
• Stearic acid α-monoglyceride
• Stearin, 1-mono-
• Sudan Ⅰ
• α-Monostearin
• rac-Glycerol 1-stearate
• DL-α-Stearin
• alpha-Monostearin
• Octadecanoic acid 2,3-dihydroxypropyl ester
• 0:0
• 分子蒸馏单甘酯
• MG(18:0/0:0/0:0)[rac]
• aldo33
• aldo75
• aldoMSD
• aldoMSLG
• sandinEU
• tegin55G
• mono-and diglycerides of fatty acids
• (S)-(+)-1-O-stearoylglycerol
• MG (18:0/0:0/0:0)
• sn-1-octadecanoyl-monoglyceride
• 1-octadecanoyl-sn-glycerol
• ConMedNP.215
• (2S)-2,3-dihydroxypropyl octadecanoate
• Dataset-S1.185
• (S)-1-monostearin
• Glyceryl Mono-and Distearate
• Celinhol - A
• Glycerol .alpha.-sterate
• Unimate GMS
• Witconol MST
• EINECS 204-664-4
• 258491E1RZ
• EMUL P.7
• Cithrol gms 0400
• Stearic acid .alpha.-monoglyceride
• Eastman 600
• DTXCID909160
• Witconol MS
• Glycerol .alpha.-monostearate
• 1,2,3-Propanetriol monooctadecanoate
• Drewmulse TP
• 11099-07-3
• Geleol mono and diglycerides
• Kessco 40
• Cutina gms
• Cerasynt WM
• Cyclochem GMS
• Tegin 55G
• Q-201168
• Dermagine
• Cremophor gmsk
• Estol 603
• Cerasynt-sd
• Glycerol monostearate, purified
• SCHEMBL4488
• Drewmulse V
• rac-glyceryl monostearate
• Myvaplex 600
• InChI=1/C21H42O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(24)25-19-20(23)18-22/h20,22-23H,2-19H2,1H
• GLYCERYL MONOSTEARATE (II)
• glycerol 1-octadecanoate
• Tegin 515
• NSC-3875
• Q5572563
• DSSTox_GSID_29304
• 1-octadecanoyl-rac-glycerol
• SBI-0654053.0001
• DTXSID7027968
• 83138-62-9
• Stearic acid alpha-monoglyceride
• Aldo MS
• Atmul 67
• NSC 3875
• LMGL01010003
• Monostearate (glyceride)
• 123-94-4
• AKOS015901589
• 230OU9XXE4
• 2,3-dihydroxypropyl octadecanoate
• Sedetine
• CAS-11099-07-3
• UNII-258491E1RZ
• Glycerol monostearate 40-55
• NCGC00255004-01
• SR-01000944874
• CHEBI:75557
• Stearic acid, monoester with glycerol
• 2,3-Dihydroxypropyl stearate
• Armostat 801
• SR-01000944874-1
• 2,3-Dihydroxypropyl stearate #
• 1ST2017-100
• Grocor 6000
• FEMA No. 2527
• DSSTox_RID_78757
• Admul
• Glyceryl monostearate [JAN:NF]
• Glyceryl monostearate (JP17/NF)
• 1-octadecanoylglycerol
• Octadecanoic acid, 2.3-dihydroxypropyl ester
• Cerasynt SD
• 1-Stearoyl-rac-glycerol Solution in Toluene, 100mug/mL
• C21H42O4
• Citomulgan M
• GLYCERYL MONOSTEARATE 40-50
• Glycerides, C16-18 mono-
• 85666-92-8
• Tox21_202573
• Aldo-28
• Sorbon mg-100
• BS-50505
• Octadecanoic acid, 2,3-dihydroxypropyl ester, (+/-)-
• Atmul 124
• ()-2,3-Dihydroxypropyl octadecanoate; 1-Glyceryl stearate; 1-Monooctadecanoylglycerol; 1-Monostearin
• GLYCERYL STEARATE (II)
• DB11250
• Orbon
• Emcol MSK
• (+-)-2,3-dihydroxypropyl octadecanoate
• (+-)-1-monostearoylglycerol
• MAG 18:0
• Octadecanoic acid, 2,3-dihydroxypropyl ester
• EINECS 238-880-5
• (1)-2,3-Dihydroxypropyl stearate
• 3-Stearoyloxy-1,2-propanediol
• Glycerin monostearate
• Atmos 150
• Celinhol-A
• (+-)-1-octadecanoylglycerol
• Glyceryl stearate
• Stearic monoglyceride
• Arlacel 169
• NS00006688
• DSSTox_CID_9160
• W-110285
• CHEBI:75555
• Tox21_301104
• Cerasynt SE
• Cerasynt 1000-D
• 1-Stearoyl-rac-glycerol (90%)
• 1-Stearoyl-rac-glycerol (90per cent)
• (+-)-glyceryl monostearate
• Aldo HMS
• Octadecanoic acid, monoester with 1,2,3-propanetriol
• Lonzest gms
• Monoglyceryl stearate
• EC 250-705-4
• F71433
• rac-1-monostearoylglycerol
• Aldo-72
• Abracol S.L.G.
• 1ST2017
• Tox21_112160
• (+-)-1-stearoylglycerol
• USAF KE-7
• Glyceryl 1-octadecanoate
• 1-Stearoyl-rac-glycerol, >=99%
• Drumulse AA
• Grocor 5500
• (+/-)-2,3-DIHYDROXYPROPYL OCTADECANOATE
• Monoglycerides, c16-18
• NCGC00164529-03
• Ogeen M
• NCGC00164529-01
• Lipo GMS 600
• Imwitor 491
• Imwitor 191
• Starfol GMS 600
• rac-octadecanoylglycerol
• Atmul 84
• Lipo GMS 410
• Octadecanoic acid, ester with 1,2,3-propanetriol
• A903419
• 1-O-stearoylglycerol
• Glyceryl monopalmitostearate
• EINECS 250-705-4
• MG 18:0
• NCGC00164529-04
• 31566-31-1
• NCGC00164529-02
• Tegin
• Stearoylglycerol
• Ogeen GRB
• (+/-)-2,3-Dihydroxypropyl octadecanoate; 1-Glyceryl stearate; 1-Monooctadecanoylglycerol; 1-Monostearin
• UNII-230OU9XXE4
• S-7950
• Monelgin
• Ogeen MAV
• Imwitor 900K
• Starfol GMS 450
• Emcol CA
• EINECS 245-121-1
• Lipo GMS 450
• Glycerol stearate, pure
• Ogeen 515
• NCGC00260122-01
• MFCD00036186
• Glyceryl monooctadecanoate
• glycerol stearate
• G0085
• (R)-2,3-Dihydroxypropyl stearate
• Stearin, mono-
• Hodag GMS
• 22610-63-5
• AI3-00966
• Protachem GMS
• DTXSID7029160
• CAS-123-94-4
• Octadecanoic acid,3-dihydroxypropyl ester
• Emerest 2401
• Nikkol mgs-a
• rac-2,3-dihydroxypropyl octadecanoate
• Starfol GMS 900
• NSC3875
• Tox21_112160_1
• EC 293-208-8
• D01947
• Tegin 503
• BRD-A31454688-001-01-6
• Glyceryl stearates
• GLYCERYL 1-STEARATE
• .alpha.-Monostearin
• Glyceroli monostearas
• Cerasynt S
• Octadecanoic acid, 2,3-dihydroxypropyl ester, (A+/-)-
• EINECS 293-208-8
• 1-Monooctadecanoylglycerol
• CHEMBL255696
• Arlacel 161
• MONOSTEARIN (L)
• Cefatin

• MDL： MFCD00036186
• Inchi： 1S/C21H42O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(24)25-19-20(23)18-22/h20,22-23H,2-19H2,1H3
• InChI Key： VBICKXHEKHSIBG-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCC(=O)OCC(CO)O

Computed Properties

• Exact Mass: 358.30846
• Monoisotopic Mass: 358.30830982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 20
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų
• Tautomer Count: nothing
• XLogP3: nothing
• Surface Charge: 0

Experimental Properties

• Density: 0.9580
• Melting Point: 68.0 to 72.0 deg-C
• PSA: 66.76
• LogP: 5.14430
• Merck: 4489
• FEMA: 2055

Monostearin Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Safety Instruction： 24/25
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids 1-monoacylglycerols

Additional information on Monostearin

Introduction to Monostearin (CAS No: 123-94-4) and Its Recent Applications in Scientific Research

Monostearin, chemically known as glyceryl monostearate, is a widely recognized compound with the CAS number 123-94-4. This white, waxy solid or crystalline powder is a member of the glycerol esters family and is primarily derived from natural fats through a process called interesterification. Its unique molecular structure, featuring a single stearic acid chain attached to glycerol, makes it an invaluable ingredient in various industrial and pharmaceutical applications.

The compound's versatility stems from its ability to act as an emulsifier, thickening agent, and stabilizer. These properties have led to its extensive use in food products, cosmetics, and pharmaceutical formulations. In recent years, researchers have been exploring new applications of Monostearin in drug delivery systems, particularly in the development of novel formulations that enhance bioavailability and controlled release of active pharmaceutical ingredients (APIs).

One of the most compelling aspects of Monostearin is its role in nanotechnology-based drug delivery systems. Recent studies have demonstrated that Monostearin can be used to create stable nanoparticles, which are capable of encapsulating hydrophobic drugs. These nanoparticles not only improve the solubility of poorly soluble drugs but also enhance their targeted delivery to specific sites within the body. This has significant implications for the treatment of diseases such as cancer, where precise targeting can minimize side effects and improve patient outcomes.

In addition to its applications in drug delivery, Monostearin has shown promise in the field of tissue engineering. Researchers have utilized Monostearin-based hydrogels as scaffolds for cell culture and tissue regeneration. The biocompatibility and mucoadhesive properties of Monostearin make it an ideal candidate for developing wound dressings and biomedical implants. These advancements highlight the compound's potential in regenerative medicine and its ability to support complex biological processes.

The pharmaceutical industry has also been exploring Monostearin's role in formulating oral controlled-release dosage forms. By incorporating Monostearin into tablet formulations, drug manufacturers can achieve sustained release of APIs over an extended period. This not only improves patient compliance but also ensures a more consistent therapeutic effect. Recent clinical trials have shown that Monostearin-based formulations can significantly reduce peak plasma concentrations of drugs, thereby minimizing adverse effects.

Another area where Monostearin has gained attention is in the development of transdermal drug delivery systems. Its ability to form stable emulsions allows for the efficient penetration of active ingredients through the skin. This has opened up new possibilities for treating localized skin conditions and systemic diseases through topical application. Researchers are currently investigating Monostearin-based creams and gels that can deliver anti-inflammatory and antimicrobial agents directly to affected areas.

The environmental benefits of using Monostearin as an industrial ingredient cannot be overstated. Derived from renewable sources such as vegetable oils, Monostearin offers a sustainable alternative to synthetic emulsifiers. Its biodegradability and low toxicity make it an eco-friendly choice for various applications, aligning with global efforts to reduce environmental impact.

In conclusion, Monostearin (CAS No: 123-94-4) is a multifunctional compound with a wide range of applications in scientific research and industrial processes. Its unique properties make it an indispensable tool in pharmaceutical development, tissue engineering, and nanotechnology. As research continues to uncover new uses for this versatile compound, its importance in advancing medical science and sustainable practices is set to grow even further.